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Compound of Interest

Compound Name: Butyl vinyl ether

Cat. No.: B046470

An In-depth Technical Guide to Butyl Vinyl Ether

This technical guide provides a comprehensive overview of the chemical structure, properties,
reactivity, and applications of butyl vinyl ether. It is intended for researchers, scientists, and
professionals in drug development and polymer chemistry.

Chemical Structure and Identification

Butyl vinyl ether, also known as n-butyl vinyl ether or 1-(ethenyloxy)butane, is an organic
compound classified as a vinyl ether.[1][2] Its structure consists of a butyl group linked to a
vinyl group through an oxygen atom.[3]
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Identifier Value

IUPAC Name 1-(ethenyloxy)butane

Synonyms Butyl vinyl ether,-n-ButyI vinyl ether,
Butoxyethene, Vinyl butyl ether

CAS Number 111-34-2

Chemical Formula C6H120

Molecular Weight 100.16 g/mol

SMILES Cccccoc=C

InChl Key UZKWTJUDCOPSNM-UHFFFAOYSA-N

Physical and Chemical Properties

Butyl vinyl ether is a colorless, flammable liquid with a characteristic ether-like odor.[3] It is

sparingly soluble in water but miscible with many organic solvents.[3]

Property Value

Appearance Colorless liquid
Boiling Point 94 °C

Melting Point -92 °C

Density 0.7888 g/cm3 at 20 °C
Solubility in water 3g/L

Vapor Density 3.45 (Air=1)

Flash Point -12 °C

Refractive Index

1.4026 at 20 °C

Spectroscopic Data
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Spectroscopic methods are essential for the identification and characterization of butyl vinyl

ether.

Spectroscopy Key Features
Resonances for hydrogens on a carbon

1H NMR adjacent to an ether oxygen are typically found
in the 3.4-4.5 & range.
Carbon atoms adjacent to the ether oxygen

13C NMR _ _
typically show resonances in the 50-80 & range.
A characteristic C-O single bond stretching

Infrared (IR) absorption is observed in the range of 1050-

1150 cm™1.

Reactivity and Reaction Mechanisms

The presence of the electron-rich vinyl group makes butyl vinyl ether highly reactive and
susceptible to various chemical transformations.

Cationic Polymerization

Butyl vinyl ether readily undergoes cationic polymerization in the presence of a suitable
initiator, such as a Lewis acid or a protonic acid.[4][5] This is a primary method for producing
poly(butyl vinyl ether), a polymer with applications in adhesives, coatings, and as a viscosity
index improver.[4] The polymerization can be controlled to produce polymers with specific
molecular weights and low dispersity.[1] Recent advancements have explored various catalyst
systems, including organocatalysts and external stimuli like light or electrical potential, to
control the polymerization process.[6]

The general mechanism involves three main steps:

« Initiation: An electrophile (E*) attacks the electron-rich double bond of the vinyl ether, forming

a carbocation.

» Propagation: The carbocationic chain end adds to another monomer molecule, extending the

polymer chain.
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» Termination/Chain Transfer: The reaction is terminated by various processes, such as
reaction with a counter-ion or chain transfer to a monomer or solvent molecule.

Acid-Catalyzed Hydrolysis

In the presence of acidic conditions, butyl vinyl ether is readily hydrolyzed to produce n-
butanol and acetaldehyde.[4] The reaction proceeds via protonation of the vinyl group, followed
by the addition of water and subsequent decomposition of the hemiacetal intermediate.

Step 1: Protonation

Step 2: Nucleophilic Attack Step 3: Deprotonation Step 4: Decomposition

+HY : + Hz0 »| Oxonium lon -HT > R n-Butanol + Acetaldehyde
Butyl Vinyl Ether Iz//' Carbocation

(CH3(CH2)30CH=CH)

H20

Click to download full resolution via product page

Caption: Acid-catalyzed hydrolysis of butyl vinyl ether.

Other Reactions

The double bond in butyl vinyl ether can also participate in various addition reactions and
cycloadditions, making it a versatile building block in organic synthesis.[4]

Experimental Protocols
Synthesis via Vinylation of n-Butanol

A common industrial method for the synthesis of butyl vinyl ether is the reaction of n-butanol
with acetylene in the presence of a basic catalyst, such as a potassium alkoxide.[2][3] This
process, known as vinylation, is typically carried out under pressure. However, it can also be
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performed at atmospheric pressure at elevated temperatures (150-200 °C) using a high-boiling
point solvent.[3]

General Procedure Outline:

A potassium alkoxide catalyst (e.g., potassium n-butoxide) is prepared or added to a reaction
vessel containing n-butanol and a high-boiling point solvent.[3]

Acetylene gas is bubbled through the heated reaction mixture.[3]

The reaction is monitored for the consumption of starting materials.

The product, butyl vinyl ether, is typically purified by distillation.[3]

Cationic Polymerization of n-Butyl Vinyl Ether

The following is a general laboratory procedure for the cationic polymerization of vinyl ethers.

Materials:

n-Butyl vinyl ether (monomer)

Anhydrous solvent (e.g., toluene, hexane)

Cationic initiator (e.g., a trifluoromethyl sulfonate salt)[1]

Quenching agent (e.g., diethylamine or methanol)[1]

Precipitation solvent (e.g., methanol)[1]
Procedure:
e The monomer and solvent are added to a dry reaction flask under an inert atmosphere.[4]

e The flask is placed in a temperature-controlled bath (e.g., room temperature or lower for
better control).[1]

e The initiator is added to the stirred solution to commence polymerization.[4]
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The reaction is allowed to proceed for a set time or until the desired conversion is achieved.

[1]
The polymerization is terminated by adding the quenching agent.[1]

The polymer is isolated by precipitating the reaction mixture into a non-solvent, such as
methanol.[1]

The precipitated poly(butyl vinyl ether) is collected by filtration and dried.
Applications
Butyl vinyl ether is a valuable chemical with a range of applications:

Monomer: It is primarily used as a monomer for the synthesis of homopolymers and
copolymers.[3] Poly(butyl vinyl ether) is used in the formulation of coatings, adhesives, and
specialty materials.[3]

Chemical Intermediate: It serves as a starting material for the synthesis of other organic
compounds through reactions like etherification and addition reactions.[3]

Reactive Diluent: In formulations for coatings and inks, it can act as a reactive diluent, which
becomes part of the final cured product.[2]

Reagent: It is used as a reagent in specific organic reactions, such as the Prins reaction.[3]

Safety and Handling

Butyl vinyl ether is a highly flammable liquid and should be handled with appropriate safety
precautions.[7]

o Flammability: It is a dangerous fire hazard.[7] Keep away from heat, sparks, open flames,
and other ignition sources.[5]

o Health Hazards: Inhalation or skin contact may cause irritation.[3] High levels of exposure
can lead to dizziness and lightheadedness.[7]
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o Personal Protective Equipment (PPE): Use in a well-ventilated area and wear appropriate
PPE, including gloves and safety goggles.[3]

» Storage: Store in a cool, well-ventilated area in tightly closed containers.[7] It may form
explosive peroxides and is often stabilized with inhibitors like potassium hydroxide or
trihexylamine.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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